Cas no 3338-16-7 (3b-Cholic Acid)
3b-Cholic Acid structure
Product Name:3b-Cholic Acid
3b-Cholic Acid Chemical and Physical Properties
Names and Identifiers
-
- Cholan-24-oic acid,3,7,12-trihydroxy-, (3b,5b,7a,12a)-
- 3β-Cholic Acid
- (4R)-4-[(3S,5S,7R,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3-Epicholic acid
- A-cholanoic Acid
- A-Cholic Acid
- A-Trihydroxy-5
- (4R)-4-[(3S,5S,7R,8R,9S,10S,12S,13R,14S,17R)-3,7,12-trihydroxy-10,13-dimethyl-2,3,4,5,6,7,8,9,11,12,14,15,16,17-tetradecahydro-1H-cyclopenta[a]phenanthren-17-yl]pentanoic acid
- 3-Beta-Cholic Acid
- (3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid
- CHEBI:88105
- 3b,7a,12a-Trihydroxy-5b-cholanic acid
- 3b,7a,12a-Trihydroxy-5b-cholanoic acid
- PD124547
- 3-epi-cholic acid
- 3beta,7alpha,12alpha-Trihydroxy-5beta-cholan-24-oic Acid
- 3b,7a,12a-trihydroxy-5b-Cholan-24-oate
- DTXSID30747355
- Q27160054
- (3beta,5beta,7alpha,12alpha)-3,7,12-trihydroxycholan-24-oic acid
- 3beta-cholic acid
- 3b,7a,12a-Trihydroxy-5b-cholanoate
- 3b-Cholate
- 3-Epicholate
- SCHEMBL4669851
- 3b,7a,12a-trihydroxy-5b-Cholan-24-oic acid
- 3-Cholic acid
- LMST04010086
- 3beta,7alpha,12alpha-Trihydroxy-5beta-cholanoic acid
- 3338-16-7
- 3b-Cholic acid
- isocholic acid
- 3b,7a,12a-Trihydroxy-5b-cholanate
- 3b-Cholic Acid
-
- Inchi: InChI=1S/C24H40O5/c1-13(4-7-21(28)29)16-5-6-17-22-18(12-20(27)24(16,17)3)23(2)9-8-15(25)10-14(23)11-19(22)26/h13-20,22,25-27H,4-12H2,1-3H3,(H,28,29)/t13-,14+,15+,16-,17+,18+,19-,20+,22+,23+,24-/m1/s1
- InChI Key: BHQCQFFYRZLCQQ-UXWVVXDJSA-N
- SMILES: O[C@H]1C[C@]2([H])[C@@]3(C)CC[C@@H](C[C@@]3([H])C[C@H]([C@@]2([H])[C@]2([H])CC[C@]([H])([C@H](C)CCC(=O)O)[C@]21C)O)O
Computed Properties
- Exact Mass: 408.28800
- Monoisotopic Mass: 408.28757437g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 29
- Rotatable Bond Count: 4
- Complexity: 637
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 11
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 98Ų
Experimental Properties
- Color/Form: Solid
- Density: 1.2±0.1 g/cm3
- Boiling Point: 583.9±50.0 °C at 760 mmHg
- Flash Point: 321.0±26.6 °C
- PSA: 97.99000
- LogP: 3.44870
- Vapor Pressure: 0.0±3.7 mmHg at 25°C
3b-Cholic Acid Security Information
- Signal Word:warning
- Hazard Statement: H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3b-Cholic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C432605-5mg |
3b-Cholic Acid |
3338-16-7 | 5mg |
$ 253.00 | 2023-09-08 | ||
| TRC | C432605-50mg |
3b-Cholic Acid |
3338-16-7 | 50mg |
$ 782.00 | 2023-09-08 | ||
| TRC | C432605-100mg |
3b-Cholic Acid |
3338-16-7 | 100mg |
$ 1121.00 | 2023-09-08 | ||
| A2B Chem LLC | AF72019-1mg |
(3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid |
3338-16-7 | ≥98% | 1mg |
$88.00 | 2024-04-20 | |
| A2B Chem LLC | AF72019-5mg |
(3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid |
3338-16-7 | ≥98% | 5mg |
$319.00 | 2024-04-20 | |
| A2B Chem LLC | AF72019-10mg |
(3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid |
3338-16-7 | ≥98% | 10mg |
$546.00 | 2024-04-20 | |
| 1PlusChem | 1P00C9ZN-1mg |
(3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid |
3338-16-7 | ≥98% | 1mg |
$144.00 | 2024-05-05 | |
| 1PlusChem | 1P00C9ZN-5mg |
(3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid |
3338-16-7 | ≥98% | 5mg |
$443.00 | 2024-05-05 | |
| 1PlusChem | 1P00C9ZN-10mg |
(3b,5b,7a,12a)-3,7,12-trihydroxy-Cholan-24-oic acid |
3338-16-7 | ≥98% | 10mg |
$731.00 | 2024-05-05 |
3b-Cholic Acid Related Literature
-
Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
Related Categories
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Hydroxy bile acids, alcohols and derivatives
- Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Steroids and steroid derivatives Bile acids, alcohols and derivatives Hydroxy bile acids, alcohols and derivatives
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